Cas no 25162-71-4 (disodium (3-methyloxiran-2-yl)phosphonate)

• Product Name: disodium (3-methyloxiran-2-yl)phosphonate
• CAS No: 25162-71-4
• MF: C₃H₅Na₂O₄P
• MW: 182.022703886032
• MDL: MFCD01970963
• CID: 913604
• PubChem ID: 6093162
• Update Time: 2025-10-19

disodium (3-methyloxiran-2-yl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-methyloxiranyl)-, disodium salt, cis-(+-)-
• Phosphonic acid, (1,2-epoxypropyl)-, disodium salt, cis-(+-)- (8CI)
• Phosphonic acid, (3-methyloxiranyl)-, disodium salt, cis-
• YNFDIMBWHLQGGN-VKZMHLLXSA-N
• Sodium (3-methyloxiran-2-yl)phosphonate
• disodium (3-methyloxiran-2-yl)phosphonate

• MDL： MFCD01970963
• Inchi： 1S/C3H7O4P.2Na/c1-2-3(7-2)8(4,5)6;;/h2-3H,1H3,(H2,4,5,6);;/q;2*+1/p-2/t2-,3+;;/m0../s1
• InChI Key： QZIQJIKUVJMTDG-JSTPYPERSA-L
• SMILES： [Na+].[Na+].O1[C@@H](C)[C@H]1P([O-])([O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Additional information on disodium (3-methyloxiran-2-yl)phosphonate

Disodium (3-Methyloxiran-2-yl)Phosphonate: A Comprehensive Overview

Disodium (3-methyloxiran-2-yl)phosphonate, with the CAS number 25162-71-4, is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of phosphonates, which are known for their unique chemical properties and wide-ranging utility. The structure of disodium (3-methyloxiran-2-yl)phosphonate comprises a phosphonate group attached to a substituted oxirane ring, making it a valuable intermediate in organic synthesis.

The phosphonate group in this compound plays a crucial role in its reactivity and functionality. Phosphonates are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted the potential of disodium (3-methyloxiran-2-yl)phosphonate in enhancing the efficiency of certain catalytic processes, particularly in asymmetric synthesis. Its ability to act as a chiral auxiliary has been explored in several research papers, demonstrating its role in constructing complex molecular architectures with high enantioselectivity.

The oxirane ring in disodium (3-methyloxiran-2-yl)phosphonate contributes to its reactivity by providing an electrophilic site for nucleophilic attacks. This property makes it an ideal candidate for use in epoxide-opening reactions, which are fundamental in organic chemistry. Recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative in synthesizing biodegradable polymers. Its compatibility with enzymatic catalysts has been a focal point of research, particularly in the development of eco-friendly materials for packaging and biomedical applications.

In terms of applications, disodium (3-methyloxiran-2-yl)phosphonate has found significant use in the agricultural sector as a component of certain pesticides and herbicides. Its ability to inhibit specific enzymes involved in plant growth regulation has been extensively studied. Recent field trials have demonstrated its efficacy in controlling invasive plant species without causing significant harm to beneficial organisms, making it a promising candidate for integrated pest management strategies.

The synthesis of disodium (3-methyloxiran-2-yl)phosphonate involves a multi-step process that typically begins with the preparation of the corresponding phosphonic acid derivative. The introduction of the oxirane ring is achieved through a carefully controlled epoxidation reaction, followed by neutralization to yield the disodium salt. Researchers have recently developed more efficient synthetic routes that minimize waste and improve yield, aligning with the principles of sustainable chemistry.

From a safety standpoint, disodium (3-methyloxiran-2-yl)phosphonate is considered relatively stable under normal storage conditions. However, precautions should be taken during handling to avoid exposure to moisture and strong acids or bases, which could lead to decomposition. Occupational exposure limits have been established based on its physical and chemical properties, ensuring safe handling practices in industrial settings.

In conclusion, disodium (3-methyloxiran-2-yl)phosphonate is a multifaceted compound with applications spanning organic synthesis, agriculture, and materials science. Its unique chemical properties and compatibility with advanced synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in shaping future innovations across various fields is expected to grow significantly.